Cas no 1256355-52-8 ((2,6-dibromo-3-pyridyl)boronic acid)

• Product Name: (2,6-dibromo-3-pyridyl)boronic acid
• CAS No: 1256355-52-8
• MF: C₅H₄BBr₂NO₂
• MW: 280.709759712219
• MDL: MFCD11865286
• CID: 828687
• PubChem ID: 51358213
• Update Time: 2025-10-28

(2,6-dibromo-3-pyridyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (2,6-Dibromopyridin-3-yl)boronic acid
• 2,6-DIBROMOPYRIDINE-3-BORONIC ACID
• (2,6-dibromo-3-pyridyl)boronic acid
• MFCD11865286
• AT14958
• DTXSID90679926
• 2,6-Dibromopyridine-3-boronicacid
• BS-19839
• Boronic acid, B-(2,6-dibromo-3-pyridinyl)-
• DB-010326
• AKOS015835817
• CS-0175233
• 1256355-52-8

• MDL： MFCD11865286
• Inchi： 1S/C5H4BBr2NO2/c7-4-2-1-3(6(10)11)5(8)9-4/h1-2,10-11H
• InChI Key： PTTWODKSMWAAHP-UHFFFAOYSA-N
• SMILES： BrC1C(B(O)O)=CC=C(N=1)Br

Computed Properties

• Exact Mass: 278.87000
• Monoisotopic Mass: 278.87018g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.4Ų

Experimental Properties

• Density: 2.2±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 412.2±55.0 °C at 760 mmHg
• Flash Point: 203.1±31.5 °C
• PSA: 53.35000
• LogP: 0.28640
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

(2,6-dibromo-3-pyridyl)boronic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)